![molecular formula C14H11ClO5S B306353 4-Formyl-2-methoxyphenyl 4-chlorobenzenesulfonate](/img/structure/B306353.png)
4-Formyl-2-methoxyphenyl 4-chlorobenzenesulfonate
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Overview
Description
4-Formyl-2-methoxyphenyl 4-chlorobenzenesulfonate, also known as FMCS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FMCS is a sulfonate ester that is synthesized through a multi-step process involving the reaction of 4-chlorobenzenesulfonyl chloride with 4-formyl-2-methoxyphenol.
Mechanism of Action
The mechanism of action of 4-Formyl-2-methoxyphenyl 4-chlorobenzenesulfonate is not well understood, but it is believed to act as an inhibitor of various enzymes and proteins. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the nervous system. This compound has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling and regulation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. This compound has also been shown to have anti-inflammatory and antioxidant properties. In vivo studies have shown that this compound can improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
4-Formyl-2-methoxyphenyl 4-chlorobenzenesulfonate has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, this compound is relatively expensive and may not be readily available in some labs. This compound can also be toxic and should be handled with care.
Future Directions
There are several future directions for research on 4-Formyl-2-methoxyphenyl 4-chlorobenzenesulfonate. One area of research is the development of new drugs based on this compound for the treatment of various diseases. Another area of research is the synthesis of new functional materials based on this compound. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
The synthesis of 4-Formyl-2-methoxyphenyl 4-chlorobenzenesulfonate involves a multi-step process that starts with the reaction of 4-chlorobenzenesulfonyl chloride with 4-formyl-2-methoxyphenol in the presence of a base such as triethylamine. This reaction produces the intermediate 4-(4-chlorobenzenesulfonyloxy)-2-methoxybenzaldehyde, which is then treated with a reducing agent such as sodium borohydride to produce this compound. The purity of this compound can be improved through recrystallization from a suitable solvent.
Scientific Research Applications
4-Formyl-2-methoxyphenyl 4-chlorobenzenesulfonate has been studied extensively for its potential applications in various fields such as organic synthesis, drug discovery, and material science. This compound can be used as a reagent in organic synthesis to introduce the this compound group into a molecule, which can then be used as a precursor for the synthesis of other compounds. This compound has also been used as a tool for studying enzyme kinetics and protein-ligand interactions. In drug discovery, this compound has been used as a lead compound for the development of new drugs targeting various diseases such as cancer and Alzheimer's disease. In material science, this compound has been used as a building block for the synthesis of functional materials such as liquid crystals and polymers.
properties
Molecular Formula |
C14H11ClO5S |
---|---|
Molecular Weight |
326.8 g/mol |
IUPAC Name |
(4-formyl-2-methoxyphenyl) 4-chlorobenzenesulfonate |
InChI |
InChI=1S/C14H11ClO5S/c1-19-14-8-10(9-16)2-7-13(14)20-21(17,18)12-5-3-11(15)4-6-12/h2-9H,1H3 |
InChI Key |
BLKCNGNDKWNKLF-UHFFFAOYSA-N |
SMILES |
COC1=C(C=CC(=C1)C=O)OS(=O)(=O)C2=CC=C(C=C2)Cl |
Canonical SMILES |
COC1=C(C=CC(=C1)C=O)OS(=O)(=O)C2=CC=C(C=C2)Cl |
Origin of Product |
United States |
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